Cas no 2580213-98-3 (6-bromo-8-(trifluoromethyl)-1,2,3,4tetrazolo1,5-apyridine)

• Product Name: 6-bromo-8-(trifluoromethyl)-1,2,3,4tetrazolo1,5-apyridine
• CAS No: 2580213-98-3
• MF: C₆H₂BrF₃N₄
• MW: 267.006089687347
• MDL: MFCD33020166
• CID: 5659644
• PubChem ID: 155858618
• Update Time: 2025-11-02

6-bromo-8-(trifluoromethyl)-1,2,3,4tetrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-(trifluoromethyl)tetrazolo[1,5-a]pyridine
• 6-bromo-8-(trifluoromethyl)-[1,2,3,4]tetrazolo[1,5-a]pyridine
• Z4875053320
• 2580213-98-3
• EN300-27703159
• 6-bromo-8-(trifluoromethyl)-1,2,3,4tetrazolo1,5-apyridine

• MDL： MFCD33020166
• Inchi： 1S/C6H2BrF3N4/c7-3-1-4(6(8,9)10)5-11-12-13-14(5)2-3/h1-2H
• InChI Key： ACTWGTJJWIGGSQ-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C(C(F)(F)F)=C1)=NN=N2

Computed Properties

• Exact Mass: 265.94149g/mol
• Monoisotopic Mass: 265.94149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 6-bromo-8-(trifluoromethyl)-1,2,3,4tetrazolo1,5-apyridine

6-Bromo-8-(trifluoromethyl)-1,2,3,4-tetrazolo[1,5-a]pyridine: A Versatile Building Block in Modern Chemistry

The compound 6-bromo-8-(trifluoromethyl)-1,2,3,4-tetrazolo[1,5-a]pyridine (CAS No. 2580213-98-3) has emerged as a significant heterocyclic scaffold in pharmaceutical and materials science research. This tetrazolo[1,5-a]pyridine derivative combines the unique electronic properties of both bromine and trifluoromethyl substituents, making it particularly valuable for structure-activity relationship studies and molecular design.

Recent trends in medicinal chemistry highlight the growing importance of fluorinated heterocycles, with researchers increasingly focusing on compounds like 6-bromo-8-(trifluoromethyl)-1,2,3,4-tetrazolo[1,5-a]pyridine. The presence of both bromine and trifluoromethyl groups offers multiple sites for further functionalization, enabling the creation of diverse molecular architectures. This characteristic aligns perfectly with current drug discovery paradigms that emphasize the development of multifunctional building blocks for combinatorial chemistry.

The structural features of 6-bromo-8-(trifluoromethyl)tetrazolo[1,5-a]pyridine contribute to several advantageous properties. The electron-withdrawing nature of the trifluoromethyl group enhances the compound's metabolic stability, a crucial factor in pharmaceutical applications. Meanwhile, the bromine atom serves as an excellent handle for various cross-coupling reactions, allowing for efficient derivatization. These attributes explain why this compound has become a popular intermediate in the synthesis of bioactive molecules and functional materials.

In the context of current research trends, scientists are particularly interested in how 6-bromo-8-(trifluoromethyl)-1,2,3,4-tetrazolo[1,5-a]pyridine can be utilized in the development of kinase inhibitors and other targeted therapies. The compound's ability to modulate electronic properties through its substituents makes it valuable for probing enzyme active sites and optimizing drug-receptor interactions. Recent publications have demonstrated its utility in creating potent bioactive compounds with improved pharmacokinetic profiles.

The synthetic versatility of 6-bromo-8-(trifluoromethyl)tetrazolo[1,5-a]pyridine extends beyond pharmaceutical applications. Materials scientists have explored its use in constructing organic electronic materials, where the combination of bromine and trifluoromethyl groups allows for fine-tuning of electronic properties. This dual functionality enables the creation of materials with specific charge transport characteristics, relevant for organic semiconductors and optoelectronic devices.

From a commercial perspective, the demand for specialized heterocyclic building blocks like 6-bromo-8-(trifluoromethyl)-1,2,3,4-tetrazolo[1,5-a]pyridine continues to grow. Pharmaceutical companies and research institutions seek such compounds to accelerate their drug discovery programs, particularly in areas like oncology and central nervous system disorders. The compound's CAS number 2580213-98-3 has become increasingly referenced in patent applications and scientific literature, reflecting its rising importance.

Quality control and characterization of 6-bromo-8-(trifluoromethyl)tetrazolo[1,5-a]pyridine typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. These rigorous analytical protocols are essential given the compound's role as a high-value intermediate in sophisticated synthetic pathways.

Environmental and safety considerations for handling 6-bromo-8-(trifluoromethyl)-1,2,3,4-tetrazolo[1,5-a]pyridine follow standard laboratory protocols for brominated and fluorinated compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. The compound's stability under various conditions has been documented, making it suitable for long-term storage and transportation in research settings.

Future research directions for 6-bromo-8-(trifluoromethyl)tetrazolo[1,5-a]pyridine derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation and covalent inhibitor design. The compound's modular nature allows for the incorporation of various pharmacophoric elements, positioning it as a valuable tool for addressing current challenges in drug discovery. Additionally, its applications in materials science may expand as researchers develop new organic electronic materials with tailored properties.

The synthesis and application of 6-bromo-8-(trifluoromethyl)-1,2,3,4-tetrazolo[1,5-a]pyridine represent an excellent example of how strategic molecular design can yield versatile intermediates for multiple scientific disciplines. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow, solidifying its position as a key building block in modern chemical research and development.